Cas no 919007-81-1 (7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 919007-81-1
• MF: C₁₆H₁₅ClN₆O₂
• MW: 358.782301187515
• CID: 5363261
• Update Time: 2025-07-02

7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-Chloro-benzyl)-3,8-dimethyl-1,4-dihydro-8H-1,2,4a,6,8,9-hexaaza-fluorene-5,7-dione
• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 7-[(3-chlorophenyl)methyl]-1,4-dihydro-3,9-dimethyl-
• 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C16H15ClN6O2/c1-9-7-22-12-13(18-15(22)20-19-9)21(2)16(25)23(14(12)24)8-10-4-3-5-11(17)6-10/h3-6H,7-8H2,1-2H3,(H,18,20)
• InChI Key： MZLTZPGRRBVVOQ-UHFFFAOYSA-N
• SMILES： N12CC(C)=NNC1=NC1=C2C(=O)N(CC2=CC=CC(Cl)=C2)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Comprehensive Analysis of 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919007-81-1)

The compound 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS No. 919007-81-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a triazino-purine core, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with biological targets.

One of the most intriguing aspects of 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is its structural complexity, which includes a chlorophenyl moiety and a dimethyl substitution pattern. These features contribute to its distinct physicochemical properties, such as solubility, stability, and bioavailability. In recent years, the scientific community has focused on optimizing these properties to enhance its efficacy in targeted drug delivery systems, a hot topic in modern pharmacology.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 919007-81-1. Machine learning algorithms are being employed to predict its interactions with enzymes and receptors, accelerating the identification of potential therapeutic uses. This aligns with the growing demand for computational chemistry solutions, which are revolutionizing how researchers approach molecular design. Users frequently search for terms like "triazino-purine derivatives" and "heterocyclic compound applications," reflecting the broader curiosity about this chemical space.

Another area of exploration for 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione is its role in enzyme inhibition. Preliminary studies suggest that it may act as a modulator for specific biochemical pathways, making it a subject of interest for treating metabolic disorders. The compound's ability to bind selectively to protein targets is a key focus, especially in the context of personalized medicine, another trending topic in healthcare.

From a synthetic chemistry perspective, the preparation of CAS No. 919007-81-1 involves multi-step reactions that highlight the importance of green chemistry principles. Researchers are investigating eco-friendly synthesis routes to minimize waste and improve yield, addressing the global push for sustainable pharmaceutical production. This resonates with the increasing number of searches for "green synthesis of heterocycles" and "environmentally friendly chemical processes."

In summary, 7-(3-chlorophenyl)methyl-3,9-dimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents a fascinating intersection of chemistry, biology, and technology. Its potential applications span from drug development to biochemical research, making it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, it is likely to remain a focal point in discussions about innovative therapeutic agents and advanced molecular design.